Benzyl Alcohol
Benzyl Alcohol
Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194 °F. Boiling point 401 °F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.
Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.
Benzyl alcohol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Benzyl alcohol is a Pediculicide.
Benzyl Alcohol is a natural product found in Camellia sinensis, Nymphaea rudgeana, and other organisms with data available.
benzyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless liquid with a sharp burning taste and slight odor. It is used as a local anesthetic and to reduce pain associated with LIDOCAINE injection. Also, it is used in the manufacture of other benzyl compounds, as a pharmaceutic aid, and in perfumery and flavoring.
See also: Benzyl Alcohol; Lidocaine Hydrochloride (component of); Benzyl alcohol; zinc chloride (component of); Benzyl alcohol; pramoxine hydrochloride (component of) ... View More ...
Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.
Benzyl alcohol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Benzyl alcohol is a Pediculicide.
Benzyl Alcohol is a natural product found in Camellia sinensis, Nymphaea rudgeana, and other organisms with data available.
benzyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless liquid with a sharp burning taste and slight odor. It is used as a local anesthetic and to reduce pain associated with LIDOCAINE injection. Also, it is used in the manufacture of other benzyl compounds, as a pharmaceutic aid, and in perfumery and flavoring.
See also: Benzyl Alcohol; Lidocaine Hydrochloride (component of); Benzyl alcohol; zinc chloride (component of); Benzyl alcohol; pramoxine hydrochloride (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
100-51-6
VCID:
VC20742338
InChI:
InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
SMILES:
C1=CC=C(C=C1)CO
Molecular Formula:
C7H8O
C7H8O
C6H5CH2OH
C7H8O
C6H5CH2OH
Molecular Weight:
108.14 g/mol
Benzyl Alcohol
CAS No.: 100-51-6
Cat. No.: VC20742338
Molecular Formula: C7H8O
C7H8O
C6H5CH2OH
Molecular Weight: 108.14 g/mol
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Specification
Description | Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194 °F. Boiling point 401 °F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals. Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance. Benzyl alcohol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Benzyl alcohol is a Pediculicide. Benzyl Alcohol is a natural product found in Camellia sinensis, Nymphaea rudgeana, and other organisms with data available. benzyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae. A colorless liquid with a sharp burning taste and slight odor. It is used as a local anesthetic and to reduce pain associated with LIDOCAINE injection. Also, it is used in the manufacture of other benzyl compounds, as a pharmaceutic aid, and in perfumery and flavoring. See also: Benzyl Alcohol; Lidocaine Hydrochloride (component of); Benzyl alcohol; zinc chloride (component of); Benzyl alcohol; pramoxine hydrochloride (component of) ... View More ... |
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CAS No. | 100-51-6 |
Molecular Formula | C7H8O C7H8O C6H5CH2OH |
Molecular Weight | 108.14 g/mol |
IUPAC Name | phenylmethanol |
Standard InChI | InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2 |
Standard InChI Key | WVDDGKGOMKODPV-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)CO |
Canonical SMILES | C1=CC=C(C=C1)CO |
Boiling Point | 401 °F at 760 mmHg (NTP, 1992) 205.3 °C 205.00 to 206.00 °C. @ 760.00 mm Hg 205 °C 401 °F |
Colorform | Water-white liquid |
Flash Point | 213 °F (NTP, 1992) 93 °C 213 °F (closed cup); 220 °F (open cup) 220 °F (105 °C) (open cup) 200 °F (93 °C) (closed cup) 96 °C (205 °F) (Closed cup) 93 °C c.c. 213 °F |
Melting Point | 4.5 °F (NTP, 1992) -15..2 °C, 258 K, 5 °F -15.2 °C -15 °C 4.5 °F |
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